Cas no 502643-99-4 (tert-Butyl 4-(6-bromothieno2,3-dpyrimidin-4-yl)piperazine-1-carboxylate)

Tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate is a brominated thienopyrimidine derivative featuring a piperazine core protected by a tert-butoxycarbonyl (Boc) group. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The bromine substituent at the 6-position allows for further functionalization via cross-coupling reactions, while the Boc-protected piperazine enhances solubility and facilitates selective deprotection for downstream modifications. Its stable crystalline form and high purity make it suitable for research and pharmaceutical development. The structural features of this compound enable precise structural diversification, supporting drug discovery efforts.
tert-Butyl 4-(6-bromothieno2,3-dpyrimidin-4-yl)piperazine-1-carboxylate structure
502643-99-4 structure
Product Name:tert-Butyl 4-(6-bromothieno2,3-dpyrimidin-4-yl)piperazine-1-carboxylate
CAS No:502643-99-4
MF:C15H19BrN4O2S
MW:399.305960893631
MDL:MFCD22575127
CID:1563549
Update Time:2025-06-10

tert-Butyl 4-(6-bromothieno2,3-dpyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)-,1,1-dimethylethyl ester
    • tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)-, 1,1-dimethylethyl ester
    • tert-Butyl 4-(6-bromothieno2,3-dpyrimidin-4-yl)piperazine-1-carboxylate
    • MDL: MFCD22575127
    • Inchi: 1S/C15H19BrN4O2S/c1-15(2,3)22-14(21)20-6-4-19(5-7-20)12-10-8-11(16)23-13(10)18-9-17-12/h8-9H,4-7H2,1-3H3
    • InChI Key: OEPFAISGJSLNRJ-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C2N=CN=C3SC(Br)=CC3=2)CC1

tert-Butyl 4-(6-bromothieno2,3-dpyrimidin-4-yl)piperazine-1-carboxylate Pricemore >>

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Additional information on tert-Butyl 4-(6-bromothieno2,3-dpyrimidin-4-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 502643-99-4)

The compound tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 502643-99-4) is a highly specialized heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thienopyrimidine core and a piperazine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and medicinal chemistry.

One of the key reasons for the growing interest in tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate is its role as a building block for the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer. The bromothienopyrimidine scaffold in this compound provides a versatile platform for further chemical modifications, enabling the creation of targeted therapies. This aligns with current trends in precision medicine, where researchers aim to design molecules with high specificity and minimal side effects.

In addition to its pharmaceutical applications, tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate is also explored in material science. Its aromatic and heterocyclic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The compound's ability to absorb and emit light at specific wavelengths is of particular interest to scientists working on sustainable energy solutions.

The synthesis of tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate involves multi-step organic reactions, including Boc protection and Suzuki coupling. These methods are widely discussed in academic literature and are frequently searched by chemists looking for efficient synthetic routes. The compound's CAS No. 502643-99-4 serves as a unique identifier, ensuring accurate retrieval of scientific data and avoiding confusion with structurally similar molecules.

Another area of interest is the compound's potential in neuropharmacology. Recent studies have highlighted the role of thienopyrimidine derivatives in modulating neurotransmitter systems, which could lead to novel treatments for neurological disorders. This has sparked discussions in online forums and research communities, with many queries focusing on the mechanism of action and biological activity of such compounds.

From a commercial perspective, tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate is available through specialized chemical suppliers, often listed under its CAS No. 502643-99-4. Procurement professionals and researchers frequently search for high-purity versions of this compound, emphasizing the importance of quality control and analytical characterization in its production. This demand reflects the broader trend toward reproducible research and standardized protocols in scientific investigations.

Environmental and safety considerations are also paramount when working with tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate. While it is not classified as a hazardous material, proper handling and disposal practices are essential to ensure laboratory safety. This topic is frequently addressed in chemical safety databases and regulatory guidelines, which are often referenced by professionals in the field.

In summary, tert-Butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 502643-99-4) is a multifaceted compound with applications spanning pharmaceuticals, material science, and neuropharmacology. Its structural versatility and potential for further derivatization make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced materials.

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